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Ambroxol's development is a classic example of drug evolution from a natural remedy to a synthetic

therapeutic agent with potential for repurposing.
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Ambroxol development from natural remedy to neuroprotective investigational drug

¢ Natural Origin: The molecule's lineage traces back to Adhatoda vasica, a plant used in Ayurvedic
medicine for centuries known as 'Indisches Lungenkraut' or Indian lung weed [1]. The plant's active
alkaloid is vasicine [1] [2].

¢ Synthetic Development: The chemical knowledge of vasicine led to the development of
bromhexine, a related synthetic drug introduced around 1965 for respiratory disorders [1]. Ambroxol
was identified as the active metabolite of bromhexine, responsible for its therapeutic effect, and was
found to have superior pharmacokinetics and a better side-effect profile [1] [2]. It was patented in
1966 and came into medical use in 1979 [3].

e Drug Repurposing: Decades of safe use and ongoing research have revealed additional properties,
leading to investigation for new indications. Its local anesthetic effect was utilized in lozenges for sore
throat in 2002 [1]. Most notably, its ability to penetrate the blood-brain barrier and act as a
pharmacological chaperone for the enzyme glucocerebrosidase (GCase) has opened up promising
avenues for treating neurodegenerative diseases [4] [2].

Core Mechanisms of Action

Ambroxol exhibits a multifaceted pharmacological profile, with mechanisms that span from the respiratory

system to the central nervous system.

Mucolytic and Respiratory Actions

Ambroxol's primary and established mechanisms of action in the respiratory system are summarized in the

table below.

Mechanism of

. Biological Effect Experimental Evidence
Action
Mucus Reduces viscosity of sputum, Increased bronchial secretion in rabbits (1-8
Breakdown & facilitates expectoration [3] mg/kg) and guinea pigs (4-16 mg/kg) [1]
Clearance
Surfactant Increases synthesis/release of Increased surfactant production in rats (60
Stimulation pulmonary surfactant [3] mg/kg/day for 7 days) [1]; modulates

surfactant proteins at 150 mg/kg [3] [1]
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Mechanism of
Action

lon Channel
Modulation in
Airways

Mucin Gene
Regulation

Biological Effect

Inhibits epithelial Na+
absorption, increases airway
surface liquid [5]

Reduces expression of
MUCS5AC mucin [5]

Experimental Evidence

In vitro inhibition of Na+ absorption in canine
airway epithelial cells at 1 ymol/L [1] [5]

Reduced MUC5AC mRNA levels in lung
tissues in animal studies [5]

Neuroprotective and Analgesic Mechanisms

The investigational mechanisms for ambroxol's effects in the CNS and on pain are diverse.

Mechanism of

Biological Effect

Experimental Evidence

Action

GCase Increases lysosomal GCase Increased GCase activity in human and
Chaperone activity/levels, reduces a-synuclein mouse brain cells; reduced phosphorylated
Activity accumulation [4] [6] [2] a-synuclein in Gbal-/- cell lines and mouse

Neuronal lon
Channel
Blockade

Anti-
inflammatory &
Antioxidant

Lysosomal
Exocytosis

Local anesthetic/analgesic effect via
blockade of voltage-gated Na+ and
Ca2+ channels [1] [2]

Reduces pro-inflammatory
cytokines, scavenges free radicals

[3] [4] [1]

Triggers Ca2+ release from acidic
stores, promotes lysosomal
exocytosis [3] [4]

models [4] [2]

Blockade of TTX-resistant Na+ channels
(Navl.8, ICso: 34.3 umol/L) and Ca2+
channels (ICso: 140.4 pmol/L) in rat
sensory neurons [1]

Suppressed cytokine release from human
leukocytes (10-1000 pmol/L); degraded
superoxide radicals (10-100 pymol/L) [1]

In vitro pH neutralization and Ca2+ release
in pneumocytes and neurons [3] [4]

The following diagram illustrates the key neuroprotective pathways targeted by ambroxol.
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Key neuroprotective pathways of ambroxol, including GCase chaperone activity and lysosomal exocytosis

Clinical and Experimental Applications

Established Respiratory Uses

Ambroxol is indicated as secretolytic therapy in bronchopulmonary diseases associated with abnormal
mucus secretion and impaired transport [3]. It is widely marketed under brand names including Mucosolvan,
Bisolvon, and Lasolvan in formulations such as syrups, tablets, and inhalation solutions [3]. It is approved

in many countries but not by the US FDA or in Australia [3].

A 2025 randomized, double-blind, placebo-controlled trial in children with lower respiratory tract infections
(LRTIs) demonstrated that inhaled ambroxol solution (15 mg/2ml) significantly improved cough scores and

reduced throat phlegm sounds over a 7-day treatment course, with a favorable safety profile [5].
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Investigational Neuroprotective Applications

Disease Area

Proposed Role of Ambroxol

Trial Status / Key Findings

Parkinson's
Disease (PD)

Gaucher Disease
(GD)

Amyotrophic
Lateral Sclerosis
(ALS)

Ischemic Stroke

Diabetic

Neuropathy &
Pain

Increase GCase activity, reduce a-
synuclein accumulation, slow
disease progression [4] [6] [2]

Act as pharmacological chaperone
to stabilize mutant GCase enzyme,
increase activity [4] [2]

Modulate sphingolipid metabolism
(inhibit GBA2), protect
neuromuscular junctions, promote
axonal growth [2]

Anti-inflammatory, antioxidant, and
anti-apoptotic effects; promote
functional recovery [4]

Analgesic via blockade of TTX-
resistant Na+ channels (Nav1.8) in
peripheral sensory neurons [1] [2]

Phase 3 (ASPro-PD): Recruiting 330
participants for 2-year treatment. Phase 2
(AIM-PD): Showed ambroxol reaches
brain, suggested motor improvement [6]

Clinical trials shown to increase GCase
activity, improve motor and neurologic
function in patients [2]

Granted orphan drug designation by EMA;
preclinical mouse model data shows
delayed onset, extended survival [2]

Preclinical rat model (90 mg/kg) showed
reduced striatal stroke volume, improved
white matter integrity, better behavioral
outcomes [4]

Effective in rodent models of chronic
inflammatory and neuropathic pain; clinical
use for sore throat via lozenges [1] [2]

Experimental Protocols for Key Assays

For researchers investigating ambroxol's mechanisms, here are summaries of key methodologies from the

literature.

e GCase Activity Assay:. A common method involves treating patient-derived fibroblast cell lines or
human neuroblastoma cell lines with a range of ambroxol concentrations (e.g., 10-100 uM) for
several days [4] [2]. Cells are harvested and lysed. GCase enzyme activity is measured in the lysates
using a fluorogenic substrate, such as 4-methylumbelliferyl 3-D-glucopyranoside. Activity is
calculated as nmol of 4-methylumbelliferone released per hour per mg of protein [4].
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¢ In Vivo Stroke Model (MCAO in Rats): The Middle Cerebral Artery Occlusion (MCAO) model is
used to induce ischemic stroke. Animals are randomly assigned to receive either ambroxol (e.g., 90
mg/kg body weight) or vehicle daily post-surgery [4]. Outcome measures assessed longitudinally
include:
o Stroke volume via T2-weighted magnetic resonance imaging (MRI) at 24, 72 hours, and 1
week post-stroke.
o Functional connectivity changes assessed by resting-state functional MRI.
o Behavioral outcomes using standardized neurological scoring scales and motor tests.
o Histological analysis of brain tissue post-sacrifice to quantify neuronal survival and white
matter integrity [4].
¢ Mucociliary Clearance Study (In Vivo): Expectorant activity can be evaluated in animals like rabbits
or guinea pigs. Ambroxol is administered orally at various doses (e.g., 1-16 mg/kg), and the volume
of bronchial secretion is collected and measured over a specific period via cannulation [1]. The
ciliary beat frequency can also be measured in vitro using cultured human bronchial epithelial cells
treated with ambroxol [5].

Future Outlook and Regulatory Status

The future of ambroxol is increasingly focused on its repurposing potential for CNS disorders. The
ongoing ASPro-PD Phase 3 trial is a pivotal study that could establish ambroxol as the first disease-

modifying therapy for Parkinson's, particularly for carriers of GBA1 mutations [6].

Ambroxol has already received orphan drug designation from the European Medicines Agency for ALS,
which will facilitate clinical development in this area [2]. From a market perspective, the global ambroxol
market is projected to grow, with one report estimating its value will reach $800 million by 2033, exhibiting
a CAGR of 5.5% [7]. This growth is partly driven by its potential in new therapeutic areas and the

development of innovative formulations like long-acting types [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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